![molecular formula C16H15N3O4S2 B2916919 4-methoxy-N'-{[3-(1H-pyrrol-1-yl)-2-thienyl]carbonyl}benzenesulfonohydrazide CAS No. 672925-26-7](/img/structure/B2916919.png)
4-methoxy-N'-{[3-(1H-pyrrol-1-yl)-2-thienyl]carbonyl}benzenesulfonohydrazide
Overview
Description
“4-methoxy-N’-{[3-(1H-pyrrol-1-yl)-2-thienyl]carbonyl}benzenesulfonohydrazide” is a chemical compound . It is a sulfonamide and its structure includes a pyrrole ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its melting point, boiling point, density, molecular formula, and molecular weight . For a detailed analysis of these properties, it would be best to refer to a specialized resource or a chemist.Scientific Research Applications
Anticancer Drug Design
This compound belongs to the class of unsymmetrical N,N’-diaryl ureas, which are significant in anticancer drug design. The urea moiety in these compounds can form hydrogen bonds with biological receptors, making them effective in targeting cancer cells. For instance, similar compounds have been used in FDA-approved drugs like Sorafenib and Regorafenib for treating advanced renal cancer and hepatocellular carcinoma .
CNS Penetrant and CXCR2 Antagonists
Due to the presence of the pyrrole moiety, derivatives of this compound may serve as central nervous system (CNS) penetrants and CXCR2 antagonists. These properties are valuable in the treatment of neurological disorders such as multiple sclerosis .
Obesity and Addiction Treatment
The compound’s structure is conducive to modification into modulators like the cannabinoid 1 receptor negative allosteric modulator PSNCBAM-1, which is used to treat obesity and addiction .
Antithrombotic Agents
Compounds with similar structures have shown potent oral antithrombotic effects with mild bleeding risks in thrombosis and hemostasis models in rats. This suggests that 4-methoxy-N’-{[3-(1H-pyrrol-1-yl)-2-thienyl]carbonyl}benzenesulfonohydrazide could be developed into a new class of antithrombotic agents .
Antimicrobial Agents
The compound’s molecular framework allows for the development of antimicrobial agents. Its derivatives have been studied for antibacterial, anti-inflammatory, and antimycobacterial properties, which could lead to new treatments for various infections .
Antitrypanosomal and Antimalarial Agents
Research has indicated that similar compounds possess antitrypanosomal and antimalarial activities. This opens up possibilities for the compound to be used in the development of new therapies for parasitic diseases like trypanosomiasis and malaria .
Cytotoxic Activity Against Cancer Cell Lines
Derivatives of this compound have exhibited cytotoxic activity against certain cancer cell lines, suggesting its potential use in cancer chemotherapy .
Safety and Hazards
properties
IUPAC Name |
N'-(4-methoxyphenyl)sulfonyl-3-pyrrol-1-ylthiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S2/c1-23-12-4-6-13(7-5-12)25(21,22)18-17-16(20)15-14(8-11-24-15)19-9-2-3-10-19/h2-11,18H,1H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNOFYAAIZIYLMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=C(C=CS2)N3C=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N'-{[3-(1H-pyrrol-1-yl)-2-thienyl]carbonyl}benzenesulfonohydrazide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(6-methylpyridazin-3-yl)oxy]-2,3-dihydro-1H-inden-1-amine](/img/structure/B2916836.png)
![8-chloro-2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2916838.png)
![N-[(pyridin-4-yl)methyl]pyrimidin-2-amine](/img/structure/B2916840.png)
![3-Methyl-6-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2916843.png)
![N-(2-(3-fluorophenyl)-2-methoxyethyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2916854.png)
![Methyl 1-(1-benzyl-7-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carbonyl)piperidine-4-carboxylate](/img/structure/B2916856.png)
